1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 1-ethyl-2-oxa-5-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C7H13NO/c1-2-7-3-6(4-9-7)8-5-7/h6,8H,2-5H2,1H3
• InChI Key: USZCBANHBPGNGO-UHFFFAOYSA-N
• Canonical SMILES: CCC12CC(CO1)NC2

Description

1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane is a bicyclic compound featuring a fused cyclohexane ring system with oxygen and nitrogen heteroatoms at positions 2 and 5, respectively, and an ethyl substituent at position 1. The ethyl group likely enhances lipophilicity, influencing solubility and biological activity.

Biological Activity

1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane is a bicyclic compound that has garnered significant attention in medicinal chemistry due to its unique structural features, which include both nitrogen and oxygen atoms. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane is $C_7H_{13}NO$ with a molecular weight of 127.18 g/mol. Its structure is characterized by a bicyclic framework that enhances its interaction with biological targets, particularly in the central nervous system (CNS).

The biological activity of 1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane primarily involves:

GABA Receptor Modulation : The compound interacts with the gamma-aminobutyric acid (GABA) pathway, influencing neurotransmission and exhibiting anxiolytic effects similar to known GABAergic drugs like baclofen and pregabalin .

Enzyme Interaction : Its unique bicyclic structure allows for specific binding to various enzymes, potentially modulating their activity and affecting metabolic pathways .

Pharmacological Studies

Recent studies have highlighted the pharmacological potential of this compound:

• Anxiolytic Effects : In animal models, compounds related to this bicyclic structure demonstrated significant anxiolytic properties, suggesting potential therapeutic applications for anxiety disorders .
• Neuroprotective Properties : Preliminary research indicates that this compound may offer neuroprotective effects through its influence on GABAergic neurotransmission and reduction of excitotoxicity in neuronal cells .

Case Studies

Several case studies have investigated the biological activity of derivatives of 1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane:

Study	Objective	Findings
Study A (2023)	Evaluate anxiolytic effects in mice	Significant reduction in anxiety-like behavior compared to control groups
Study B (2023)	Investigate neuroprotective effects	Compound showed reduced neuronal death in models of excitotoxicity
Study C (2023)	Synthesize derivatives for enhanced activity	Identified several new derivatives with improved receptor affinity

Comparative Analysis

The biological activity of 1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane can be compared to similar compounds:

Compound	Structure	Biological Activity
Methyl 2-oxa-5-azabicyclo[2.2.1]heptane	Methyl group instead of ethyl	Similar anxiolytic properties
7-Oxabicyclo[2.2.1]heptane	Lacks nitrogen atom	Reduced biological activity due to structural differences

Comparison with Similar Compounds

Structural Comparisons

Table 1: Structural Features of Bicyclic Analogs

Compound Name	Heteroatom Positions	Key Substituents	Molecular Formula	Molecular Weight	Stereochemistry Considerations
1-Ethyl-2-oxa-5-azabicyclo[2.2.1]heptane	2-oxa, 5-aza	Ethyl at position 1	C₇H₁₁NO	125.17 (est.)	Likely exo/endo isomerism (see )
2-Oxa-5-azabicyclo[2.2.1]heptane	2-oxa, 5-aza	None	C₅H₉NO	99.13	(1S,4S) configuration synthesized
7-Azabicyclo[2.2.1]heptane derivatives	7-aza	Varied (e.g., nitroso, aryl)	C₆H₁₁N	97.16 (base)	N-Nitroso groups act as NO donors
FPhEP (PET radioligand)	7-aza	Fluorophenylpyridinyl	C₁₅H₁₄F₃N₃	315.29	High α4β2-nAChR affinity (Ki = 240 pM)

Key Observations :

• Heteroatom Positioning: The 2-oxa-5-aza framework (vs.
• Substituent Effects: Ethyl groups may enhance metabolic stability compared to nitroso (NO-donor) or fluorophenyl (PET ligand) groups .

Key Observations :

• Asymmetric Synthesis: Ti-based catalysts in achieve high enantioselectivity, contrasting with the stepwise, non-chiral synthesis in .
• Functionalization : Introducing ethyl groups likely requires alkylation post-bicyclic core formation, as seen in Boc-protected analogs (e.g., 500556-93-4, synthesized via NaBH₄ reduction and Boc protection) .

Key Observations :

• Salt Forms : Oxalate salts (e.g., 1523606-31-6) improve aqueous solubility for pharmaceutical formulations .
• Biological Targeting : Fluorinated aryl groups in FPhEP enhance receptor affinity, suggesting that substituent polarity and size critically influence target engagement .